Cas no 1215669-56-9 (S-Methyl-d3-thioacetaminophen)

• Product Name: S-Methyl-d3-thioacetaminophen
• CAS No: 1215669-56-9
• MF: C₉H₁₁NO₂S
• MW: 200.272626161575
• CID: 824473
• PubChem ID: 45039902
• Update Time: 2025-04-19

S-Methyl-d3-thioacetaminophen Chemical and Physical Properties

Names and Identifiers

• S-Methyl-d3-thioacetaminophen
• S-Methyl-d3-thioacet
• N-[4-hydroxy-3-(trideuteriomethylsulfanyl)phenyl]acetamide
• 1215669-56-9
• N-[4-Hydroxy-3-(methylthio)phenyl]acetamide
• N-{4-Hydroxy-3-[(~2~H_3_)methylsulfanyl]phenyl}acetamide
• 4'-Hydroxy-3'-(methylthio)acetanilide
• DTXSID60662123
• AKOS030243184
• J-004531

• Inchi： 1S/C9H11NO2S/c1-6(11)10-7-3-4-8(12)9(5-7)13-2/h3-5,12H,1-2H3,(H,10,11)/i2D3
• InChI Key： KNDKLDWGYWQCCJ-BMSJAHLVSA-N
• SMILES： S(C([2H])([2H])[2H])C1=C(C=CC(=C1)NC(C)=O)O

Computed Properties

• Exact Mass: 200.07000
• Monoisotopic Mass: 200.06988001g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Melting Point: 133-135°C
• PSA: 78.12000
• LogP: 2.72200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides